Cas no 1131614-79-3 (Ethyl 4-butoxy-3-iodobenzoate)

• Product Name: Ethyl 4-butoxy-3-iodobenzoate
• CAS No: 1131614-79-3
• MF: C₁₃H₁₇IO₃
• MW: 348.176756620407
• CID: 1030589
• PubChem ID: 44829077
• Update Time: 2025-04-20

Ethyl 4-butoxy-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-butoxy-3-iodobenzoate
• DTXSID90661164
• DB-060440
• Ethyl4-butoxy-3-iodobenzoate
• AKOS015843219
• 1131614-79-3
• A802921

• Inchi： 1S/C13H17IO3/c1-3-5-8-17-12-7-6-10(9-11(12)14)13(15)16-4-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： RNUHSJDZKKFUQS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1OCCCC

Computed Properties

• Exact Mass: 348.022
• Monoisotopic Mass: 348.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters